Cas no 87817-19-4 (Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester)

Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester structure
87817-19-4 structure
Product name:Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester
CAS No:87817-19-4
MF:C10H16O4
MW:200.23164
CID:652127
PubChem ID:13759392

Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester
    • dimethyl 2-ethenyl-3-ethylbutanedioate
    • 87817-19-4
    • DTXSID40548592
    • Inchi: InChI=1S/C10H16O4/c1-5-7(9(11)13-3)8(6-2)10(12)14-4/h5,7-8H,1,6H2,2-4H3
    • InChI Key: PGKCLUFOTMTGKV-UHFFFAOYSA-N
    • SMILES: CCC(C(C=C)C(=O)OC)C(=O)OC

Computed Properties

  • Exact Mass: 200.10485899g/mol
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.6Ų

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